2-(4-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-[4-(dimethylsulfamoyl)phenyl]-5-methylbenzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-11-4-9-14(15(10-11)16(18)19)12-5-7-13(8-6-12)22(20,21)17(2)3/h4-10H,1-3H3,(H,18,19)
• InChI Key: DCLXPBJPRQICJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)N(C)C)C(=O)O
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

2-(4-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% (2-DMMSP-5-MBA) is a chemical compound that is used in a variety of scientific research applications. It is a white powder that can be synthesized in the laboratory, and is increasingly being used in a range of biochemical and physiological studies.

Mechanism of Action

2-DMMSP-5-MBA is believed to act as an inhibitor of protein-protein interactions, and as a modulator of gene expression. It is thought to bind to specific proteins, thereby disrupting their ability to interact with other proteins or with DNA. This disruption can lead to changes in gene expression, which can in turn lead to changes in cell behavior.
Biochemical and Physiological Effects
2-DMMSP-5-MBA has been shown to have a variety of biochemical and physiological effects. In cell culture studies, it has been shown to inhibit cell proliferation and induce apoptosis. In animal studies, it has been shown to inhibit the growth of tumors, reduce inflammation, and modulate the immune response.

Advantages and Limitations for Lab Experiments

2-DMMSP-5-MBA has several advantages for laboratory experiments. It is relatively easy to synthesize, and is stable in aqueous solution. It is also non-toxic and has low bioavailability, making it suitable for use in in vitro and in vivo studies. However, its effects are often cell-type and dose-dependent, making it difficult to predict its effects in a given system.

Future Directions

2-DMMSP-5-MBA has potential applications in a variety of fields, including cancer research, drug development, and immunology. It could be used to investigate the mechanisms of drug action, to study the structure and function of enzymes, and to develop new therapeutic agents. Additionally, it could be used to explore the role of protein-protein interactions in gene expression and cell behavior. Finally, it could be used to study the effects of environmental toxins on cellular processes.

Synthesis Methods

2-DMMSP-5-MBA can be synthesized by the reaction of 4-nitrobenzene-sulfonamide with 5-methylbenzoic acid. The reaction is performed in aqueous ethanol, and the product is recrystallized from ethanol and hexane. The yield of 2-DMMSP-5-MBA is approximately 95%.

Scientific Research Applications

2-DMMSP-5-MBA is used in a variety of scientific research applications, including in vitro and in vivo studies. It has been used in studies of cell signaling pathways, protein-protein interactions, and gene regulation. It has also been used to investigate the structure and function of enzymes, and to study the mechanisms of drug action.